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Compound Name: Scillascillol

Cat. No.: B1162305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scillascillol is a naturally occurring triterpenoid isolated from the whole plants of Scilla

scilloides, a bulbous perennial herb.[1] As a member of the diverse triterpenoid class of

compounds, Scillascillol holds potential for further scientific investigation due to the

established broad biological activities of this chemical family. This document provides a

summary of the currently available technical information on Scillascillol.

Chemical Structure and Properties
The fundamental chemical and physical properties of Scillascillol are summarized below. It is

important to note that some of the data are predicted values and await experimental

verification.

Table 1: Chemical and Physical Properties of Scillascillol
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Property Value Source

CAS Number 2023822-39-9 [1][2]

Molecular Formula C30H46O6 [1][2]

Molecular Weight 502.69 g/mol [1][2]

IUPAC Name

Lanost-8-en-26-oic acid,

17,23-epoxy-3,23,24,28-

tetrahydroxy-, γ-lactone,

(3β,4β,23S,24S,25R)-

[2]

Physical Description Powder [1]

Boiling Point (Predicted) 657.0 ± 55.0 °C [2]

Density (Predicted) 1.23 ± 0.1 g/cm³ [2]

pKa (Predicted) 13.16 ± 0.70 [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[1]

Spectroscopic Data
Detailed experimental spectroscopic data for Scillascillol, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), are not readily available in the

public domain at the time of this report. The structural elucidation of Scillascillol was based on

extensive spectroscopic studies, but the raw data has not been published.[3]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and synthesis of Scillascillol are

not currently available in published literature. General methods for the isolation of triterpenoids

from plant sources typically involve extraction with organic solvents, followed by

chromatographic separation techniques.

Biological Activity and Mechanism of Action
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As of the latest available information, there are no specific studies detailing the biological

activities or the mechanism of action of Scillascillol. The genus Scilla is known to produce a

variety of bioactive compounds, including those with antimicrobial and anticancer properties;

however, the specific biological profile of Scillascillol remains to be investigated.

Signaling Pathways
There is currently no information available regarding the signaling pathways modulated by

Scillascillol.

Logical Relationships and Workflows
Due to the limited data on Scillascillol's biological activity and mechanism of action, the

creation of diagrams for signaling pathways or experimental workflows is not feasible at this

time. A generalized workflow for the investigation of a novel natural product like Scillascillol is
presented below.
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Generalized Workflow for Natural Product Investigation

Isolation & Characterization

Biological Screening

Mechanism of Action Studies

Plant Material (Scilla scilloides)

Extraction

Chromatographic Purification

Structure Elucidation (NMR, MS, IR)

In vitro Assays (Cytotoxicity, Antimicrobial, Anti-inflammatory)

Hit Identification

Target Identification

Signaling Pathway Analysis

In vivo Models

Click to download full resolution via product page

Caption: Generalized workflow for natural product drug discovery.
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Conclusion
Scillascillol is a structurally defined triterpenoid from Scilla scilloides with potential for

biological activity. However, a comprehensive understanding of its chemical and biological

properties is currently hampered by the lack of publicly available experimental data. Further

research is required to determine its physical constants, detailed spectroscopic characteristics,

and to explore its pharmacological potential. The scientific community would benefit from

studies detailing its synthesis, isolation protocols, and in-depth biological evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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